Cas no 380344-35-4 (4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid)

4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid is a sulfonamide-based benzoic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl-substituted dimethylbenzenesulfonyl group linked to an aminobenzoic acid moiety, offering unique steric and electronic properties. The compound's sulfonamide functionality enhances its utility as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry. The tert-butyl and methyl groups contribute to increased lipophilicity and stability, making it suitable for studies requiring controlled reactivity. Its benzoic acid group allows for further functionalization, enabling diverse derivatization pathways. This compound is primarily of interest for research applications requiring tailored sulfonamide frameworks.

4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid structure

380344-35-4 structure

Product Name:4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid

CAS No:380344-35-4

MF:C₁₉H₂₃NO₄S

MW:361.455224275589

CID:3091654

PubChem ID:1188105

Update Time:2025-06-07

4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid
- 4-[(5-tert-butyl-2,3-dimethylphenyl)sulfonylamino]benzoic acid
- MFCD02725565
- DTXSID801321534
- G32355
- 4-{[(5-tert-butyl-2,3-dimethylphenyl)sulfonyl]amino}benzoic acid
- Oprea1_346047
- HMS2688O07
- AKOS000114933
- CHEMBL1300474
- Z56827690
- MLS000621577
- 380344-35-4
- 4-(5-tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid
- CS-0218312
- EN300-00575
- 844-213-4
- STK981937
- SMR000299742
- 4-(5-tert-butyl-2,3-dimethylbenzenesulfonamido)benzoicacid
- 4-[(5-tert-butyl-2,3-dimethylbenzene)sulfonamido]benzoic acid
- AQ-390/42131727
- Inchi： 1S/C19H23NO4S/c1-12-10-15(19(3,4)5)11-17(13(12)2)25(23,24)20-16-8-6-14(7-9-16)18(21)22/h6-11,20H,1-5H3,(H,21,22)
- InChI Key： OGLNQJYJSZKXKP-UHFFFAOYSA-N
- SMILES： S(C1=C(C)C(C)=CC(=C1)C(C)(C)C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

Exact Mass: 361.13477939Da
Monoisotopic Mass: 361.13477939Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 567
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 91.9Å²

4-(5-tert-Butyl-2,3-dimethyl-benzenesulfonylamino)-benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-100mg	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	100mg	￥1674.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-250mg	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	250mg	￥2376.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-500mg	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	500mg	￥3837.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-1g	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	1g	￥5200.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-2.5g	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	2.5g	￥11914.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-5g	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	5g	￥18921.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288982-10g	4-(5-Tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	10g	￥26208.00	2024-05-16
Aaron	AR019HC5-50mg	4-(5-tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	50mg	$79.00	2025-02-28
Aaron	AR019HC5-100mg	4-(5-tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	100mg	$111.00	2025-02-28
Aaron	AR019HC5-250mg	4-(5-tert-butyl-2,3-dimethylbenzenesulfonamido)benzoic acid	380344-35-4	95%	250mg	$146.00	2025-02-28